• PF-06446846 hydrochloride
    • Cat. No.:
    • B609985
    • CAS No.:
    • Molecular Formula:
    • C22H21Cl2N7O
    • Molecular Weight:
    • 470.4 g/mol
    Description
    PF-06446846 hydrochloride is a selective orally active PCSK9 inhibitor that appears to act by causing the ribosome to stall when synthesizing PCSK9. PCSK9 binds to the LDL receptor, preventing it from removing L...
  • PF-06456384 trihydrochloride
    • Cat. No.:
    • B609988
    • CAS No.:
    • Molecular Formula:
    • C35H35Cl3F3N7O3S2
    • Molecular Weight:
    • 829.2 g/mol
    Description
    PF-06456384 trihydrochloride is a highly potent and selective inhibitor against voltage-gated sodium channel NaV1.7 (SCN9A;  IC50 = 0.01, <0.1, 75 nM against human, mouse, rat Nav1.7, respectively, by conve...
  • (3S,4S)-PF-06459988
    • Cat. No.:
    • B609989
    • CAS No.:
    • 1428774-45-1
    • Molecular Formula:
    • C19H22ClN7O3
    • Molecular Weight:
    • 431.9 g/mol
    Description
    PF-06459988 is under investigation in clinical trial NCT02297425 (A Study For Patients With EGFRm (Epidermal Growth Factor Receptor Mutant) Lung Cancer).
    Mutant-selective EGFR Inhibitor PF-06459988 is an oral...
  • Lorlatinib acetate
    • Cat. No.:
    • B609991
    • CAS No.:
    • 1924207-18-0
    • Molecular Formula:
    • C23H23FN6O4
    • Molecular Weight:
    • 466.4734
    Description
    PF-06463922 acetate is a potent, selective brain-penetrable inhibitor of both anaplastic lymphoma kinase (ALK) and c-ros Oncogene 1 (ROS1) with strong activity against all known ALK and ROS1 mutants identified i...
  • PF-06465469
    • Cat. No.:
    • B609992
    • CAS No.:
    • 1407966-77-1
    • Molecular Formula:
    • C30H33N7O2
    • Molecular Weight:
    • 523.6 g/mol
    Description
    PF-06465469 is a potent, covalent inhibitor of the nonreceptor tyrosine kinase Itk (IL-2 inducible T-cell kinase), which is expressed primarily in immune cells, and is strongly upregulated following activation o...
  • Zimlovisertib
    • Cat. No.:
    • B609996
    • CAS No.:
    • 1817626-54-2
    • Molecular Formula:
    • C18H20FN3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    PF-06650833 is under investigation in clinical trial NCT02609139 (Study to Evaluate Pharmacokinetics of A Modified Release Formulation of PF-06650833 in Healthy Subjects).
    Zimlovisertib is an orally bioavaila...
  • Bosutinib isomer
    • Cat. No.:
    • B609997
    • CAS No.:
    • 1391063-17-4
    • Molecular Formula:
    • C26H29Cl2N5O3
    • Molecular Weight:
    • 530.4 g/mol
    Description
    PF-06651481-00, also known as Bosutinib Isomer I, is an analog of bosutinib, and a Bcr-Abl kinase inhibitor.
  • Ritlecitinib
    • Cat. No.:
    • B609998
    • CAS No.:
    • 1792180-81-4
    • Molecular Formula:
    • C15H19N5O
    • Molecular Weight:
    • 285.34 g/mol
    Description
    Ritlecitinib is a pyrrolopyrimidine that is 7H-pyrrolo[2,3-d]pyrimidine substituted at position 4 by a [(3R,6S)-6-methyl-1-(prop-2-enoyl)piperidin-3-yl]amino group. It is a dual inhibitor of Janus kinase 3 and t...
  • PF-06663195
    • Cat. No.:
    • B610000
    • CAS No.:
    • 1621585-22-5
    • Molecular Formula:
    • C18H18F3N3O2S
    • Molecular Weight:
    • 397.4 g/mol
    Description
    PF-06663195 is a potent inhibitor of β-site amyloid precursor protein (APP) Cleaving Enzyme 1 (BACE1, β-Secretase 1).
  • Brepocitinib
    • Cat. No.:
    • B610002
    • CAS No.:
    • 1883299-62-4
    • Molecular Formula:
    • C18H21F2N7O
    • Molecular Weight:
    • 389.4 g/mol
    Description
    PF-06700841 is under investigation in clinical trial NCT03236493 (Safety and Pharmacokinetic Study of PF-06700841 in Japanese Healthy Volunteers).
    Brepocitinib is an orally available, selective inhibitor of n...
© Copyright 2025 BenchChem. All Rights Reserved.